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Introduction
SDZ 224-015 is a potent, orally active small molecule inhibitor primarily targeting the

interleukin-1 beta (IL-1β) converting enzyme (ICE), also known as caspase-1.[1][2][3][4][5][6][7]

[8] Caspase-1 is a critical enzyme in the inflammatory pathway, responsible for the proteolytic

processing of the pro-inflammatory cytokines pro-IL-1β and pro-IL-18 into their active forms. By

inhibiting caspase-1, SDZ 224-015 effectively blocks the release of these key mediators of

inflammation. More recently, SDZ 224-015 has been identified as a potent, irreversible inhibitor

of the SARS-CoV-2 main protease (Mpro or 3CLpro), an essential enzyme for viral replication.

This dual activity makes SDZ 224-015 a compound of significant interest for both anti-

inflammatory and antiviral research.

These application notes provide detailed protocols for measuring the in vitro efficacy of SDZ
224-015 against its two primary targets: caspase-1 and SARS-CoV-2 Mpro.

Quantitative Efficacy of SDZ 224-015
The inhibitory potency of SDZ 224-015 is typically quantified by its half-maximal inhibitory

concentration (IC50). Below is a summary of the available data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10837935?utm_src=pdf-interest
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.medchemexpress.com/Targets/Caspase/caspase/inhibitor.html?locale=ko-KR&page=2
https://www.medchemexpress.com/search.html?q=caspase-1&ft=&fa=&fp=
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959021/
https://www.mdpi.com/1422-0067/23/3/1849
https://www.medchemexpress.com/il-1+%C2%A6-in-1.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c02214
https://pmc.ncbi.nlm.nih.gov/articles/PMC8225628/
https://www.abmole.com/products/sdz-224-015.html
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Enzyme Parameter Value Reference

Caspase-1 (ICE) IC50
Not available in cited

literature
-

SARS-CoV-2 Mpro IC50 30 nM

Note: While SDZ 224-015 is widely cited as a caspase-1 inhibitor, a specific IC50 value from

publicly available scientific literature could not be definitively ascertained in the conducted

search. The protocols provided below can be utilized to determine this value experimentally.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the caspase-1 signaling pathway and a general workflow for

determining the in vitro efficacy of SDZ 224-015.
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In Vitro Efficacy Determination

Prepare Reagents:
- Recombinant Enzyme (Caspase-1 or Mpro)

- Fluorogenic Substrate
- Assay Buffer

- SDZ 224-015 (serial dilutions)

Perform Enzymatic Assay:
- Incubate enzyme with SDZ 224-015

- Add substrate
- Monitor fluorescence over time

Step 1

Data Analysis:
- Calculate reaction velocities

- Plot % inhibition vs. log[Inhibitor]
- Determine IC50 value

Step 2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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